Cas no 4225-92-7 (2-Bromo-1-mesitylethanone)

• Product Name: 2-Bromo-1-mesitylethanone
• CAS No: 4225-92-7
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD00227709
• CID: 332405
• PubChem ID: 219480
• Update Time: 2025-08-05

2-Bromo-1-mesitylethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-mesitylethanone
• 2-bromo-1-(2,4,6-trimethylphenyl)ethanone
• Ethanone,2-bromo-1-(2,4,6-trimethylphenyl)-
• 2,4,6-trimethylbromoacetophenone
• 2,4,6-trimethylphenacyl bromide
• 2-Bromo-2',4',6'-trimethylacetophenone
• 2-Bromo-1-(2,4,6-trimethyl-phenyl)-ethanone
• 2-bromo-1-(2,4,6-trimethylphenyl)ethan-1-one
• NSC861
• HRAZXKYOYNRVMU-UHFFFAOYSA-N
• BBL004984
• STL129439
• SBB040651
• 2-Bromo-1-mesitylethanone, AldrichCPR
• 2-BROMO-2',6'-TRIMETHYLACETOPHENONE
• ST24040061
• ST50214108
• H2707
• Ethanone,2-bromo
• AKOS BBS-00003969
• NSC-861
• CS-W021592
• 2-bromo-1-(2,4,6-trimethylphenyl)-1-ethanone
• W18039
• MFCD00227709
• 4225-92-7
• A872922
• 2-bromo-1-mesitylethan-1-one
• SCHEMBL1770114
• DS-10949
• DTXSID30277102
• 2-Bromo-2 inverted exclamation mark ,4 inverted exclamation mark ,6 inverted exclamation mark -trimethylacetophenone
• AMY19400
• AKOS000210499
• SY010456
• 2-bromo-1-(2,4,6-trimethyl phenyl)ethanone

• MDL： MFCD00227709
• Inchi： 1S/C11H13BrO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5H,6H2,1-3H3
• InChI Key： HRAZXKYOYNRVMU-UHFFFAOYSA-N
• SMILES： BrCC(C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.317
• Melting Point: No data available
• Boiling Point: 297.8℃/760mmHg
• Flash Point: 53.6°C
• Refractive Index: 1.552
• PSA: 17.07000
• LogP: 3.18940
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1-mesitylethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-mesitylethanone

Recent Advances in the Study of 2-Bromo-1-mesitylethanone (CAS: 4225-92-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-1-mesitylethanone (CAS: 4225-92-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This α-brominated ketone derivative serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have explored its reactivity patterns, synthetic utility, and potential therapeutic applications, positioning it as a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Bromo-1-mesitylethanone as a precursor in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive α-bromo ketone moiety to construct pyrazole-based scaffolds, which showed promising activity against B-cell malignancies. The study highlighted the compound's advantage in facilitating selective C-C bond formations under mild conditions, a critical feature for maintaining the integrity of complex pharmacophores.

In the field of antimicrobial research, a team from the University of Cambridge recently reported (Nature Communications, 2024) the use of 2-Bromo-1-mesitylethanone in synthesizing quorum sensing inhibitors. The mesityl group's steric bulk was found to enhance membrane permeability while the bromo ketone functionality enabled efficient conjugation with heterocyclic systems. This approach yielded compounds with potent activity against Pseudomonas aeruginosa biofilms, addressing a major challenge in antibiotic development.

Structural studies utilizing X-ray crystallography (Acta Crystallographica Section E, 2023) have provided new insights into the molecular conformation of 2-Bromo-1-mesitylethanone. The data revealed significant torsional angles between the mesityl ring and carbonyl group, explaining its preferential reactivity at the α-position. These findings have important implications for designing more efficient synthetic routes and predicting reactivity in complex molecular environments.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established updated guidelines for working with 2-Bromo-1-mesitylethanone. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and ventilation are recommended due to its lachrymatory properties. These studies also confirmed its favorable environmental profile, with rapid degradation in aquatic systems (t1/2 = 4.2 days).

Looking forward, the unique properties of 2-Bromo-1-mesitylethanone continue to inspire innovative applications. Current research directions include its use in photoaffinity labeling for proteomics studies and as a key component in the development of covalent protein degraders (PROTACs). The compound's combination of synthetic accessibility, well-characterized reactivity, and favorable physicochemical properties ensures its ongoing relevance in cutting-edge pharmaceutical research.